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Compound of Interest

Compound Name: 4,5-Diaminophthalonitrile

Cat. No.: B137029

For researchers, scientists, and drug development professionals, a thorough understanding of
the health and safety aspects of chemical compounds is paramount. This guide provides a
comprehensive overview of the known hazards, handling procedures, and emergency
responses related to 4,5-Diaminophthalonitrile (CAS No. 129365-93-1).

Chemical Identification and Physical Properties

4,5-Diaminophthalonitrile is a solid organic compound, appearing as a white to brown powder
or crystal.[1][2][3] It is recognized by several synonyms, including 1,2-Diamino-4,5-
dicyanobenzene and 4,5-Diaminobenzene-1,2-dicarbonitrile.
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Property Value Source(s)

Molecular Formula CsHsNa [3]

Molecular Weight 158.16 g/mol [3]

CAS Number 129365-93-1 [3]
White to Brown powder to

Appearance [11[2][3]
crystal

Melting Point 264 - 276 °C [1][2]

Boiling Point (Predicted) 511.5+50.0 °C [1114]

Density (Predicted) 1.35-1.4+£0.1g/cm3 [1][5]

] Not applicable / 263.2 + 30.1
Flash Point oc [5]

Hazard Identification and GHS Classification

4,5-Diaminophthalonitrile is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin contact.

GHS Pictogram:

walt text

Signal Word: Danger

GHS Hazard Statements:[5]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://cymitquimica.com/products/3B-D4329/129365-93-1/45-diaminophthalonitrile/
https://cymitquimica.com/products/3B-D4329/129365-93-1/45-diaminophthalonitrile/
https://cymitquimica.com/products/3B-D4329/129365-93-1/45-diaminophthalonitrile/
https://www.chemicalbook.com/ProductChemicalPropertiesCB21863484_EN.htm
https://www.ottokemi.com/building-blocks/45diaminophthalonitrile-95-d-5118.aspx
https://cymitquimica.com/products/3B-D4329/129365-93-1/45-diaminophthalonitrile/
https://www.chemicalbook.com/ProductChemicalPropertiesCB21863484_EN.htm
https://www.ottokemi.com/building-blocks/45diaminophthalonitrile-95-d-5118.aspx
https://www.chemicalbook.com/ProductChemicalPropertiesCB21863484_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21863484.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB21863484_EN.htm
https://www.echemi.com/produce/pr23120740854-4-5-diamino-phthalonitrile.html
https://www.echemi.com/produce/pr23120740854-4-5-diamino-phthalonitrile.html
https://www.benchchem.com/product/b137029?utm_src=pdf-body
https://www.echemi.com/produce/pr23120740854-4-5-diamino-phthalonitrile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Code Statement

H301 Toxic if swallowed

H311 /H312 Toxic/Harmful in contact with skin
H331/H332 Toxic/Harmful if inhaled

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Target Organs: Respiratory system.[2]

Safe Handling and Storage

Due to its toxicity, strict adherence to safety protocols is essential when handling 4,5-
Diaminophthalonitrile.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.
e Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield where splashing is
possible.[6]

» Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a protective suit or
lab coat.[7]

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator
with an appropriate cartridge.[8]

Handling Procedures:
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Avoid breathing dust, fume, gas, mist, vapors, or spray.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Take off immediately all contaminated clothing and wash it before reuse.

Storage:

Store in a well-ventilated place. Keep the container tightly closed.

Store locked up.[5]

Recommended storage is under an inert gas (nitrogen or argon) at 2—8 °C or in a cool, dark
place (<15°C).[1]

The compound is noted to be air-sensitive.
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Associated Hazards

H335 | May cause respiratory irritation

H319 | Causes serious eye irritation

H315

Causes skin irritation

H331/H332

Toxic/Harmful if inhaled

GHS Pictogram

H311/H312 | Toxic/Harmful in contact with skin

H301

Toxic if swallowed

Click to download full resolution via product page

GHS Pictogram and Associated Hazards

Emergency Procedures

First-Aid Measures:

e General Advice: Move the victim to fresh air. Call

a poison center or doctor immediately for

treatment advice.[9] Show the safety data sheet to the medical professional.[10]
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing has stopped, provide artificial respiration.[9]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water for at least 15 minutes.[9][11]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[5][11]

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

o Specific Hazards Arising from the Chemical: Hazardous combustion products may include
carbon oxides and nitrogen oxides.[10]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[10][12]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment to prevent contact
with skin and eyes and to avoid inhalation of dust. Evacuate personnel to a safe area.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[10]
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Exposure Event

Exposure to 4,5-Diaminophthalonitrile

Fiirst Aid Response
A A A4
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse with water for 15 min. Rinse mouth.
Administer oxygen if needed. Flush with water for 15 min. Remove contact lenses. Do NOT induce vomiting.
Medical Attention

Seek Immediate Medical Attention
(Call Poison Center or Doctor)

Click to download full resolution via product page
Emergency First Aid Workflow

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[5] Waste material should be disposed of by a licensed waste disposal contractor.

Experimental Protocols

While specific toxicological studies for 4,5-Diaminophthalonitrile were not found in the public
domain, the following are generalized experimental protocols based on OECD guidelines for
assessing skin and eye irritation, which are indicated hazards for this compound.

Representative Protocol for In Vitro Skin Irritation Test (OECD 439):
o Test System: A reconstructed human epidermis (RhE) model is used.

e Procedure: a. A small amount of the test chemical (or a solution) is applied topically to the
RhE tissue surface. b. The tissue is incubated for a defined period (e.g., 60 minutes). c. The
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test chemical is removed by rinsing. d. The tissue is incubated for a post-exposure period
(e.g., 42 hours).

o Endpoint Measurement: Cell viability is assessed using a colorimetric assay (e.g., MTT
assay).

» Classification: A reduction in cell viability below a certain threshold (e.g., 50%) compared to a
negative control indicates that the substance is an irritant.

Representative Protocol for In Vitro Eye Irritation Test (OECD 492):
o Test System: A reconstructed human cornea-like epithelium (RhCE) model is used.

e Procedure: a. The test chemical is applied to the surface of the RhCE tissue. b. The tissue is
incubated for a specific duration (e.g., 30 minutes for liquids, 6 hours for solids). c. The
chemical is rinsed off.

o Endpoint Measurement: Tissue viability is determined, typically via an MTT assay.

 Classification: If the remaining cell viability is below a defined threshold (e.g., 60%), the
chemical is classified as an eye irritant.

In Vitro Irritation Testing Workflow

Eye Irritation (OECD 492)

Apply to RhCE model Incubate (e.g., 30 min/6 hr) Rinse Assess Viability (MTT) Classify as Irritant/Non-irritant

Skin Irritation (OECD 439)

| Apply to RhE model |—>| Incubate (e.g., 60 min) |—>| Rinse |—> Post-incubate (e.g., 42 hr) |—>| Assess Viability (MTT) |—>| Classify as Irritant/Non-irritant

Click to download full resolution via product page
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Generalized In Vitro Irritation Testing Workflow

This guide is intended to provide essential health and safety information for 4,5-
Diaminophthalonitrile. It is not exhaustive and should be used in conjunction with a formal
risk assessment and the most current Safety Data Sheet (SDS) provided by the supplier.
Always prioritize safety and handle this chemical with the utmost care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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